8-ethoxy-3-(4-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-ethoxy-3-(4-methoxyphenyl)-1-(3-nitrophenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20N4O4/c1-3-33-20-11-12-23-21(14-20)25-22(15-26-23)24(16-7-9-19(32-2)10-8-16)27-28(25)17-5-4-6-18(13-17)29(30)31/h4-15H,3H2,1-2H3
• InChI Key: SIUHCPYSWRBLLH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC(=CC=C4)[N+](=O)[O-])C5=CC=C(C=C5)OC
• Molecular Formula: C25H20N4O4
• Molecular Weight: 440.4 g/mol

Description

8-ethoxy-3-(4-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline is a chemical compound that belongs to the class of pyrazoloquinolines. It has been studied extensively for its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of 8-ethoxy-3-(4-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline is not fully understood. However, it has been proposed that the compound may exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of certain enzymes and proteins involved in the inflammatory and cancer pathways.
Biochemical and Physiological Effects:
The compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in cancer cells. It has also been found to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under various conditions. However, one limitation of using this compound in lab experiments is that it may exhibit low solubility in certain solvents, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 8-ethoxy-3-(4-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. Another direction is to study its mechanism of action in more detail to gain a better understanding of its anti-inflammatory and anti-cancer properties. Additionally, the compound could be modified to improve its solubility and bioavailability, which may enhance its therapeutic potential.

Synthesis Methods

The synthesis of 8-ethoxy-3-(4-methoxyphenyl)-1-(3-nitrophenyl)-1H-pyrazolo[4,3-c]quinoline involves the reaction of 3-nitro-4-methoxybenzaldehyde and ethyl acetoacetate with ammonium acetate in acetic acid. The resulting product is then treated with hydrazine hydrate to obtain the desired compound.

Scientific Research Applications

The compound has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. It has also shown potential as a drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease.